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Compound of Interest

Compound Name: 3-Hydroxyundecanoic acid

Cat. No.: B15551397

Get Quote

This guide provides an in-depth overview of the spectroscopic techniques and data used for

the characterization of 3-Hydroxyundecanoic acid. It is intended for researchers, scientists,

and professionals in drug development who require detailed information on the structural

elucidation of this medium-chain hydroxy fatty acid.

Introduction
3-Hydroxyundecanoic acid (C₁₁H₂₂O₃, Molar Mass: 202.29 g/mol ) is a β-hydroxy fatty acid.

[1] Accurate structural characterization is fundamental to understanding its biological role and

potential therapeutic applications. This document outlines the standard spectroscopic methods

—Nuclear Magnetic Resonance (NMR), Mass Spectrometry (MS), and Infrared (IR)

Spectroscopy—used to confirm its molecular structure.

Nuclear Magnetic Resonance (NMR) Spectroscopy
NMR spectroscopy is a powerful technique for determining the carbon-hydrogen framework of

a molecule. For 3-Hydroxyundecanoic acid, ¹H and ¹³C NMR are used to identify the different

proton and carbon environments within the molecule.

Data Presentation: Predicted NMR Chemical Shifts
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The following tables summarize the predicted ¹H and ¹³C NMR chemical shifts for 3-
Hydroxyundecanoic acid in a standard solvent like CDCl₃. These predictions are based on

established chemical shift increments and data from structurally similar compounds.[2]

Table 1: Predicted ¹H NMR Spectroscopic Data for 3-Hydroxyundecanoic acid (in CDCl₃)

Position Proton Type
Predicted
Chemical Shift
(δ, ppm)

Multiplicity
Coupling
Constant (J,
Hz)

1 -COOH 10.0 - 12.0 broad singlet -

2 -CH₂- 2.40 - 2.55
doublet of

doublets

J ≈ 16.5, 3.0

(Hax), J ≈ 16.5,

9.0 (Heq)

3 -CH(OH)- 4.00 - 4.15 multiplet -

4 -CH₂- 1.45 - 1.60 multiplet -

5-10 -(CH₂)₆- 1.25 - 1.40 broad singlet -

11 -CH₃ 0.85 - 0.95 triplet J ≈ 7.0

Table 2: Predicted ¹³C NMR Spectroscopic Data for 3-Hydroxyundecanoic acid (in CDCl₃)

Position Carbon Type
Predicted Chemical Shift
(δ, ppm)

1 -COOH ~178

2 -CH₂- ~41

3 -CH(OH)- ~68

4 -CH₂- ~36

5-9 -(CH₂)₅- 22 - 32

10 -CH₂- ~23

11 -CH₃ ~14
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Experimental Protocol: NMR Spectroscopy
Sample Preparation:

Dissolve approximately 5-10 mg of 3-Hydroxyundecanoic acid in about 0.7 mL of a

deuterated solvent (e.g., CDCl₃).

Add a small amount of tetramethylsilane (TMS) as an internal standard for chemical shift

referencing (δ = 0.00 ppm).[2]

Transfer the solution to a standard 5 mm NMR tube.

Data Acquisition:

Instrumentation: A 400 MHz (or higher) NMR spectrometer.

¹H NMR:

Pulse Angle: 30-45°

Acquisition Time: 2-4 seconds

Relaxation Delay: 1-2 seconds

Number of Scans: 16-64[2]

¹³C NMR (Proton-decoupled):

Pulse Angle: 30°

Acquisition Time: 1-2 seconds

Relaxation Delay: 2 seconds

Number of Scans: 1024-4096[2]

Mass Spectrometry (MS)
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Mass spectrometry provides information about the molecular weight and fragmentation pattern

of a molecule, which aids in its identification. Electrospray ionization (ESI) is a common soft

ionization technique suitable for this type of molecule.[3]

Data Presentation: Expected Mass Spectrometry Data
Table 3: Predicted ESI-MS Data for 3-Hydroxyundecanoic acid

Ion Type Adduct Predicted m/z

Negative Ion Mode [M-H]⁻ 201.15

Positive Ion Mode [M+H]⁺ 203.16

Positive Ion Mode [M+Na]⁺ 225.15

Table 4: Key Fragmentation Patterns (Electron Impact - GC/MS)

Based on fragmentation of similar β-hydroxy acids, the following key fragments are expected.

[4]

m/z Fragment Identity Notes

103 [CH(OH)CH₂COOH]⁺
Characteristic fragment from

cleavage between C3 and C4.

59 [CH₂COOH]⁺ Further fragmentation.

M-18 [M-H₂O]⁺ Loss of a water molecule.

M-45 [M-COOH]⁺
Loss of the carboxylic acid

group.

Experimental Protocol: LC-MS
Sample Preparation:

Prepare a dilute solution of 3-Hydroxyundecanoic acid (e.g., 0.1-1 µg/mL) in a suitable

solvent such as methanol or acetonitrile/water mixture.
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Incorporate an internal standard if quantitative analysis is required.

Data Acquisition:

Instrumentation: A liquid chromatograph coupled to a mass spectrometer with an

electrospray ionization (ESI) source.

Chromatography: Use a C18 reverse-phase column with a gradient elution, for example,

from water with 0.1% formic acid to acetonitrile with 0.1% formic acid.

Mass Spectrometry:

Ionization Mode: ESI, both positive and negative modes should be tested for optimal

signal.[5]

Scan Range: m/z 50-500.

MS/MS: For structural confirmation, select the precursor ion (e.g., m/z 201.15 in negative

mode) and subject it to collision-induced dissociation (CID) to observe characteristic

fragment ions.

Infrared (IR) Spectroscopy
IR spectroscopy is used to identify the functional groups present in a molecule based on the

absorption of infrared radiation.

Data Presentation: Characteristic IR Absorption Bands
Table 5: Key IR Absorption Bands for 3-Hydroxyundecanoic acid
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Wavenumber (cm⁻¹) Bond Vibration Description

3550 - 3200 O-H stretch (alcohol) Broad

3300 - 2500 O-H stretch (carboxylic acid)
Very broad, often overlapping

with C-H stretch

2950 - 2850 C-H stretch (alkane) Strong, sharp

1730 - 1700 C=O stretch (carboxylic acid) Strong, sharp[6]

1320 - 1210 C-O stretch Medium to strong[6]

~920 O-H bend (out-of-plane)
Broad, characteristic of

carboxylic acid dimer[6]

Experimental Protocol: IR Spectroscopy
Sample Preparation:

For a liquid sample, a neat spectrum can be obtained by placing a drop of the liquid between

two KBr or NaCl plates to form a thin film.[7]

For a solid sample, prepare a KBr pellet by grinding a small amount of the sample with dry

KBr powder and pressing it into a transparent disk. Alternatively, a Nujol mull can be

prepared.[8]

Data Acquisition:

Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.

Procedure:

Record a background spectrum of the empty sample holder (or pure KBr pellet).

Place the prepared sample in the spectrometer's beam path.

Collect the sample spectrum over the range of 4000-400 cm⁻¹. The final spectrum is

presented in terms of transmittance or absorbance versus wavenumber.
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Experimental and Logical Workflows
The following diagram illustrates the general workflow for the spectroscopic characterization of

3-Hydroxyundecanoic acid.
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Spectroscopic Characterization Workflow

As of the current literature review, no specific, well-defined signaling pathways involving 3-
Hydroxyundecanoic acid have been prominently detailed for diagrammatic representation.

The primary focus remains on its structural and metabolic characterization.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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